Cas no 1263061-51-3 ((5-Chloropyrazolo[1,5-a]pyrimidin-3-yl)methanol)

• Product Name: (5-Chloropyrazolo[1,5-a]pyrimidin-3-yl)methanol
• CAS No: 1263061-51-3
• MF: C₇H₆ClN₃O
• MW: 183.595039844513
• CID: 5178062
• PubChem ID: 117940491
• Update Time: 2025-05-20

(5-Chloropyrazolo[1,5-a]pyrimidin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (5-Chloropyrazolo[1,5-a]pyrimidin-3-yl)methanol

• Inchi： 1S/C7H6ClN3O/c8-6-1-2-11-7(10-6)5(4-12)3-9-11/h1-3,12H,4H2
• InChI Key： YFAIPFKYMBBQBU-UHFFFAOYSA-N
• SMILES： ClC1C=CN2C(=C(CO)C=N2)N=1

Computed Properties

• Exact Mass: 183.0199395g/mol
• Monoisotopic Mass: 183.0199395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 50.4

Additional information on (5-Chloropyrazolo[1,5-a]pyrimidin-3-yl)methanol

Compound CAS No. 1263061-51-3: (5-Chloropyrazolo[1,5-a]pyrimidin-3-yl)methanol

(5-Chloropyrazolo[1,5-a]pyrimidin-3-yl)methanol, identified by the CAS registry number 1263061-51-3, is a chemically synthesized compound with a unique structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazolo[1,5-a]pyrimidine derivatives, which are known for their potential applications in drug discovery and development. The presence of a chlorine atom at the 5-position of the pyrazolo[1,5-a]pyrimidine ring introduces electronic and steric effects that can significantly influence the compound's reactivity and biological activity.

The structure of (5-Chloropyrazolo[1,5-a]pyrimidin-3-yl)methanol consists of a pyrazolo[1,5-a]pyrimidine core with a hydroxymethyl group attached at the 3-position. This hydroxymethyl group can act as a reactive site for further chemical modifications, enabling the synthesis of various derivatives with enhanced bioavailability or improved pharmacokinetic properties. Recent studies have highlighted the potential of this compound as a lead molecule in the development of novel therapeutic agents targeting various diseases, including cancer and viral infections.

Recent advancements in synthetic chemistry have allowed for the efficient synthesis of (5-Chloropyrazolo[1,5-a]pyrimidin-3-yl)methanol using multi-component reactions and microwave-assisted techniques. These methods not only improve the yield but also reduce the reaction time, making large-scale production more feasible. The compound's stability under various reaction conditions has been thoroughly investigated, ensuring its suitability for further functionalization.

In terms of biological activity, (5-Chloropyrazolo[1,5-a]pyrimidin-3-yl)methanol has demonstrated promising results in preliminary in vitro assays. For instance, studies have shown that this compound exhibits potent antiproliferative activity against several human cancer cell lines, suggesting its potential as an anticancer agent. Additionally, research has explored its ability to inhibit key enzymes involved in viral replication, making it a candidate for antiviral drug development.

The unique electronic properties of (5-Chloropyrazolo[1,5-a]pyrimidin-3-yl)methanol make it an attractive substrate for further chemical modifications. For example, substitution reactions at the 8-position of the pyrazolo[1,5-a]pyrimidine ring have been reported to enhance its solubility and bioavailability. Furthermore, the introduction of additional functional groups has been shown to modulate its pharmacokinetic profile, paving the way for personalized medicine approaches.

From an environmental perspective, the synthesis and application of (5-Chloropyrazolo[1,5-a]pyrimidin-3-yl)methanol have been evaluated for their eco-friendliness. Green chemistry principles have been incorporated into its synthesis process to minimize waste generation and reduce energy consumption. These efforts align with global sustainability goals while ensuring that the compound remains accessible for research and development purposes.

In conclusion, (5-Chloropyrazolo[1,5-a]pyrimidin-3-yl)methanol, CAS No. 1263061-51-3, represents a significant advancement in organic chemistry with promising applications in drug discovery and development. Its unique structure and versatile reactivity make it an invaluable tool for researchers aiming to develop innovative therapeutic agents. As research continues to unfold, this compound is expected to play a pivotal role in addressing unmet medical needs and improving human health outcomes.